3-Bromo-5,6-dihydro-4H-pyrrolo[1,2-B]pyrazole

• IUPAC Name: 3-bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
• InChI: InChI=1S/C6H7BrN2/c7-5-4-8-9-3-1-2-6(5)9/h4H,1-3H2
• InChI Key: ASLSBGAOXZIHHP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=NN2C1)Br
• Molecular Formula: C6H7BrN2
• DSSTOX Substance ID: DTXSID701252219
• Molecular Weight: 187.04 g/mol
• CAS RN: 174790-35-3

Description

3-Bromo-5,6-dihydro-4H-pyrrolo[1,2-B]pyrazole (3-Bromo-5,6-DHPP) is a heterocyclic compound that has recently been studied for its potential applications in the field of medicinal chemistry. It is a novel compound that has been synthesized using a variety of methods, including the use of bromine and a pyrrolo[1,2-B]pyrazole precursor. 3-Bromo-5,6-DHPP has been found to possess a variety of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. In addition, it has been found to possess a number of advantages in terms of its ability to be synthesized in a relatively short amount of time and its low cost.

Scientific Research Applications

• Agricultural Chemistry : Ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate is a key intermediate in the synthesis of the insecticide chlorantraniliprole. This route promises to be an efficient method for the industrial production of this important agricultural chemical (Lan Zhi-li, 2007).

• Medicinal Chemistry : Certain 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole inhibitors have shown potential as potent inhibitors of the TGF-beta type I receptor kinase. This discovery is notable for its implications in the development of selective drugs, particularly for cancer therapy (Sawyer et al., 2004).

• Antimicrobial Applications : Some derivatives of this compound, particularly those with bromo and nitro substituents, have demonstrated potent antimicrobial activity against organisms like Bacillus subtilis and Aspergillus niger, indicating their potential use in developing new antimicrobial agents (Basha et al., 2015).

• Synthesis of Heterocyclic Compounds : The compound has been used in the synthesis of novel pyrrolo[2,3-c]pyrazol-3(2H)-ones and 1,2-dihydro-5H,6H-pyridazine-5,6-diones, showcasing its versatility in organic synthesis and the creation of heterocyclic compounds (Hafez Taghva & Kabirifard, 2020).

• Oxidation Reactions : The compound has also been used in oxidation reactions to produce amine oxides and sulfoxides from tertiary amines and sulfides, illustrating its utility in catalysis and synthesis of new compounds (Baumstark & Chrisope, 1981).

Safety and Hazards

The compound is classified under GHS07. It has hazard statements H302, H315, H319, and H335. Precautionary statements include P261, P305+P351+P338.

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit antitumor , antimicrobial , antifungal , antiviral , antioxidant , anti-inflammatory , and anticoagulant activities, suggesting a wide range of potential targets.

Mode of Action

It is synthesized from 3-amino-4-bromopyridine through a reaction that generates a pyrrolopyrazole structure . This structure is then further modified by introducing a 2,3-dihydro group .

Biochemical Pathways

Given the broad range of activities exhibited by similar compounds , it is likely that multiple pathways are affected.

Pharmacokinetics

The compound is a solid at room temperature , suggesting that it may be administered orally. Its bioavailability would depend on factors such as its solubility, stability in the gastrointestinal tract, and ability to cross biological membranes.

Result of Action

Similar compounds have been found to exhibit a range of biological activities , suggesting that this compound may also have diverse effects at the molecular and cellular levels.

Action Environment

The action, efficacy, and stability of 3-Bromo-5,6-dihydro-4H-pyrrolo[1,2-B]pyrazole may be influenced by various environmental factors. For instance, the compound should be stored in a dry environment at 2-8°C . It may also cause irritation to the skin, eyes, and respiratory tract , suggesting that appropriate protective measures should be taken when handling it.

Synthesis routes and methods I

Procedure details

Bromine (22.4 mL, 435 mmol) was added to a solution of 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole 8 (47.2 g, 437 mmol) and NaOAc (36.2 g, 440 mmol) in AcOH (750 mL) drop wise at 0° C. The mixture was stirred at the same temperature for 10 minutes then neutralized by the addition of aqueous sodium bicarbonate. The aqueous layer was extracted with EtOAc (5×200 mL) and the organic extracts were dried over magnesium sulfate and concentrated under reduced pressure to afford 3-bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole (73.5 g).

Synthesis routes and methods II

Procedure details

To a solution of 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole (47.2 g, 437 mmol) and sodium acetate (36.2 g, 440 mmol) in acetic acid (750 mL) at 0° C. was added bromine (22.4 mL, 435 mmol). After 10 minutes, the reaction mixture was neutralized with saturated aqueous sodium bicarbonate and extracted with ethyl acetate (5×200 mL). The organic layers were combined, dried over magnesium sulfate, and concentrated under reduced pressure to afford 3-bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole.